Cas no 1805414-26-9 (3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride
• CAS No: 1805414-26-9
• MF: C₆H₂Cl₂F₂N₂O₄S
• MW: 307.058885097504
• CID: 4870244
• Update Time: 2025-10-29

3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2N2O4S/c7-2-1-3(12(13)14)6(17(8,15)16)11-4(2)5(9)10/h1,5H
• InChI Key： BBUQIYHCRKJNGW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=NC=1C(F)F)S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 2.3
• Topological Polar Surface Area: 101

Additional information on 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride

Comprehensive Guide to 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride (CAS No. 1805414-26-9)

3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride (CAS No. 1805414-26-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridine sulfonyl chlorides, which are known for their reactivity and versatility in organic synthesis. Researchers and industry professionals often seek this chemical for its unique properties, making it a topic of interest in modern drug discovery and crop protection studies.

The molecular structure of 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride features a chloro substituent at the 3-position, a difluoromethyl group at the 2-position, and a nitro group at the 5-position, along with a reactive sulfonyl chloride moiety at the 6-position. This combination of functional groups contributes to its high reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing (nitro and sulfonyl chloride) and moderately electron-donating (difluoromethyl) groups creates a unique electronic environment that can be exploited in various chemical transformations.

In pharmaceutical research, 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride serves as a key building block for the development of novel small molecule drugs. Its structural features make it particularly useful in the design of enzyme inhibitors and receptor modulators. The sulfonyl chloride group allows for facile conjugation with amines and alcohols, enabling the rapid assembly of diverse compound libraries for high-throughput screening. Recent trends in drug discovery emphasize the importance of such versatile intermediates in accelerating the identification of lead compounds, especially in areas like oncology and infectious diseases.

The agrochemical industry also benefits from derivatives of 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride, particularly in the development of new pesticides and herbicides. The nitropyridine core structure is known to impart biological activity against various pests, while the difluoromethyl group can enhance metabolic stability and bioavailability. With growing concerns about sustainable agriculture and environmental impact, researchers are increasingly interested in compounds that offer targeted action with reduced ecological footprint.

From a synthetic chemistry perspective, 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride presents interesting opportunities for heterocyclic chemistry and fluorine chemistry. The incorporation of fluorine atoms, through the difluoromethyl group, can significantly alter the physicochemical properties of resulting compounds, affecting their lipophilicity, metabolic stability, and membrane permeability. These aspects are particularly relevant in modern medicinal chemistry where the strategic placement of fluorine atoms has become a common practice to optimize drug candidates.

The commercial availability of 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride (CAS No. 1805414-26-9) has increased in recent years to meet growing demand from research institutions and pharmaceutical companies. Suppliers typically offer this compound with high purity levels (>95%) suitable for research purposes. Proper handling requires standard laboratory safety precautions, including the use of personal protective equipment and adequate ventilation, as is common with many sulfonyl chloride derivatives.

Analytical characterization of 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride typically involves techniques such as NMR spectroscopy (particularly 19F NMR for the difluoromethyl group), mass spectrometry, and HPLC for purity assessment. The compound's stability under various conditions is an important consideration for storage and handling, with recommendations generally suggesting storage at low temperatures in anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group.

Future research directions involving 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride may explore its potential in emerging areas such as bioconjugation chemistry and materials science. The compound's ability to serve as a versatile linker in the construction of more complex architectures makes it attractive for applications beyond traditional pharmaceutical uses. Additionally, the growing interest in fluorinated compounds across various scientific disciplines suggests that this intermediate will continue to find new applications in cutting-edge research.

For researchers working with 3-Chloro-2-(difluoromethyl)-5-nitropyridine-6-sulfonyl chloride, it's important to consult recent literature for updated synthetic protocols and applications. The compound's reactivity profile allows for numerous transformations, and new methodologies continue to be developed that expand its utility in organic synthesis. As with any specialized chemical intermediate, proper characterization of derivatives and thorough understanding of its reactivity patterns are essential for successful application in research projects.